9H-Fluoren-9-yl isocyanate
Overview
Description
9H-Fluoren-9-yl isocyanate is a chemical compound with the molecular formula C14H9NO . It is also known by other names such as 9-isocyanato-9H-fluorene and 9H-Fluorene, 9-isocyanato- . The molecular weight of this compound is 207.23 g/mol .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a fluorene core with an isocyanate functional group attached . The InChI string for this compound isInChI=1S/C14H9NO/c16-9-15-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 207.23 g/mol . It has a computed XLogP3-AA value of 4.1, indicating its lipophilicity . It has no hydrogen bond donors and two hydrogen bond acceptors . The topological polar surface area is 29.4 Ų .Scientific Research Applications
1. Molecular and Crystal Structures
9H-Fluoren-9-yl isocyanate plays a role in the study of molecular and crystal structures. For example, its derivatives have been used to explore the structures of complexes involving stable radicals and organic solvents like benzene and acetone. These studies are crucial in understanding the molecular packing and exchange pathways in crystals (Azuma, Ozawa, & Yamauchi, 1994).
2. Synthesis of Complex Derivatives
This compound is integral in the synthesis of complex derivatives, particularly in materials science and drug discovery. It is used in isocyanide-based multicomponent reactions (IMCRs) to create fluorene and fluorenone structures, which are key in forming diverse and complex derivatives for various applications (Dömling, Neochoritis, Lei, Thomaidi, & Angeli, 2021).
3. UV Properties of Schiff Base Compounds
Research involving this compound extends to the study of Schiff base compounds and their ultraviolet (UV) properties. This includes examining the effects of solvents and molecular structure on absorption spectra, which is vital in the field of spectroscopy and material sciences (Wen-zhong, 2011).
4. Anionic Polymerization of Isocyanates
In polymer science, this compound derivatives are used as initiators for the asymmetric anionic polymerization of isocyanates. This research is crucial for understanding and improving polymer synthesis processes, impacting materials engineering and industrial applications (Hu, Cao, Huang, & Liang, 2015).
5. Photoinduced Isomerization Studies
This compound is also significant in photochemistry, particularly in studies involving photoinduced isomerization. This research provides insights into the behavior of molecules under light irradiation, which is essential in the development of photo-responsive materials and understanding molecular dynamics (Kumakura, Akai, & Nakata, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
9H-Fluoren-9-yl isocyanate, also known as 9-isocyanato-9H-fluorene, is a chemical compound with the molecular formula C14H9NO Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates, including this compound, are highly reactive and can form a variety of products depending on the reaction conditions and the presence of other compounds .
Biochemical Pathways
Isocyanates are known to be involved in various chemical reactions, including the formation of urethanes and ureas .
Pharmacokinetics
The compound’s physical properties such as its melting point (44-46°c), boiling point (3558°C at 760 mmHg), and density (118g/cm3) may influence its bioavailability .
Result of Action
The reactivity of isocyanates suggests that they could potentially modify cellular proteins and other biomolecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its reactivity can be influenced by the presence of moisture or other compounds with active hydrogen atoms . Additionally, its stability may be affected by temperature, as suggested by its storage temperature recommendation of 2-8°C .
properties
IUPAC Name |
9-isocyanato-9H-fluorene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO/c16-9-15-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCUDVRDYVSFUTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60394896 | |
Record name | 9H-Fluoren-9-yl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
131056-82-1 | |
Record name | 9H-Fluoren-9-yl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9H-Fluoren-9-yl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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